Cas no 924223-59-6 ([(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate)

• Product Name: [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate
• CAS No: 924223-59-6
• MF: C₂₁H₂₃N₃O₅S
• MW: 429.48942399025
• CID: 6252061
• PubChem ID: 17552205
• Update Time: 2025-10-31

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• 924223-59-6
• EN300-26686378
• AKOS001327953
• [(1-cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate
• Z17525576
• [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate

• Inchi： 1S/C21H23N3O5S/c22-15-21(10-3-4-11-21)24-19(25)14-29-20(26)9-12-23-30(27,28)18-8-7-16-5-1-2-6-17(16)13-18/h1-2,5-8,13,23H,3-4,9-12,14H2,(H,24,25)
• InChI Key： GOTSARIWBOGATA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NCCC(=O)OCC(NC1(C#N)CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 429.13584202g/mol
• Monoisotopic Mass: 429.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate

Comprehensive Overview of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate (CAS No. 924223-59-6)

The compound [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate (CAS No. 924223-59-6) is a specialized organic molecule with a unique structural framework. Its intricate design combines a cyclopentyl ring, a cyanogroup, and a naphthalene sulfonamide moiety, making it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential applications in enzyme inhibition, targeted drug delivery, and as a building block for more complex molecules.

Researchers are increasingly focusing on sulfonamide derivatives due to their versatility in medicinal chemistry. The presence of the naphthalene-2-sulfonamido group in this compound enhances its binding affinity to specific protein targets, which is crucial for designing inhibitors for diseases like cancer and inflammation. The 1-cyanocyclopentyl segment further contributes to its metabolic stability, a key factor in drug development.

In the context of current trends, the demand for small-molecule modulators and protease inhibitors has surged, driven by advancements in personalized medicine. The structural features of CAS No. 924223-59-6 align with these trends, as its carbamoyl and ester functionalities offer tunable reactivity. This makes it a candidate for optimizing pharmacokinetic properties in preclinical studies.

Another area of interest is the compound’s potential role in neurodegenerative disease research. The naphthalene core is known to interact with amyloid aggregates, a hallmark of conditions like Alzheimer’s. While this compound is not yet widely studied in this context, its structural motifs suggest promise for future investigations into neuroprotective agents.

From a synthetic chemistry perspective, [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(naphthalene-2-sulfonamido)propanoate exemplifies the convergence of multicomponent reactions and green chemistry. Researchers are exploring solvent-free or catalytic methods to synthesize such compounds efficiently, addressing sustainability concerns in chemical manufacturing.

The compound’s CAS registry number (924223-59-6) ensures precise identification in databases, aiding in patent searches and regulatory compliance. Its IUPAC name, though complex, reflects its meticulous design, which is critical for reproducibility in academic and industrial labs. As the scientific community leans toward high-throughput screening, compounds like this are invaluable for discovering novel bioactive molecules.

In summary, CAS No. 924223-59-6 represents a fascinating intersection of structure and function. Its applications span drug discovery, materials science, and beyond, making it a noteworthy subject for ongoing research. As the field evolves, so too will the exploration of its full potential, particularly in addressing unmet medical needs and sustainable synthesis challenges.